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Compound of Interest

Compound Name: Perfluorononane

Cat. No.: B1297839 Get Quote

Welcome to the technical support center for perfluoronane-enhanced Magnetic Resonance

Imaging (MRI). This resource is designed for researchers, scientists, and drug development

professionals to help troubleshoot and minimize common artifacts encountered during their

experiments.

Troubleshooting Guides
This section provides detailed solutions to specific artifacts that can compromise image quality

in perfluoronane-enhanced MRI.

Chemical Shift Artifacts
Question: What are chemical shift artifacts in perfluorononane MRI and what do they look

like?

Answer: Perfluorononane, like many perfluorocarbons, has multiple distinct fluorine (¹⁹F)

resonances in its NMR spectrum. This results in a chemical shift, where signals from different

fluorine environments are spatially mismapped along the frequency-encoding direction of the

MRI scan.[1] This artifact typically manifests as a blurring or ghosting of the perfluoronane

signal, which can obscure the true location and size of the labeled cells or targeted tissue.

Question: How can I minimize chemical shift artifacts in my perfluorononane MRI

experiments?

Answer: Several strategies can be employed to mitigate chemical shift artifacts:
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Pulse Sequence Selection: Certain pulse sequences are inherently less sensitive to

chemical shift effects. Fast Spin Echo (FSE) or Rapid Acquisition with Relaxation

Enhancement (RARE) sequences are often preferred over Gradient Echo (GRE) sequences.

[2][3]

Increase Receiver Bandwidth: A wider receiver bandwidth reduces the spatial shift per unit of

frequency difference. However, this can also decrease the signal-to-noise ratio (SNR).[4]

Use a Higher Readout Gradient: A stronger readout gradient has a similar effect to

increasing the receiver bandwidth, minimizing the spatial misregistration of different ¹⁹F

signals.[5]

Chemical Shift Encoding (CSE) Techniques: These methods acquire multiple echoes at

different echo times (TE) to create a field map of the chemical shifts, which can then be used

to correct the image.[6]

Post-processing Correction: Deconvolution algorithms can be applied to the images to

correct for the known chemical shift spectrum of perfluorononane, which can significantly

enhance the SNR by 20-50%.[7]

Experimental Protocol: Chemical Shift Artifact Correction using a Multi-Echo Gradient Echo

Sequence

Phantom Preparation: Prepare a phantom containing a known concentration of

perfluorononane. This will be used to validate the correction method.

Sequence Selection: Choose a multi-echo gradient echo (mGRE) sequence on your MRI

scanner.

Acquisition Parameters:

Set the number of echoes to at least three.

Choose a short initial echo time (TE) and a small echo time spacing (e.g., ΔTE of 1-2 ms).

Ensure the receiver bandwidth is as high as practically possible while maintaining

adequate SNR.
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Data Acquisition: Acquire the mGRE data from the perfluorononane phantom.

Image Reconstruction:

Reconstruct the images from each echo.

Use a suitable algorithm (e.g., iterative least-squares estimation) to calculate a chemical

shift map from the multi-echo data.

Apply the chemical shift map to correct the spatial misregistration in the source images.

Validation: Compare the corrected images to a reference scan with minimal chemical shift

artifact (e.g., a very high bandwidth acquisition) to assess the effectiveness of the correction.

Susceptibility Artifacts
Question: What are susceptibility artifacts and why are they a problem in perfluorononane
MRI?

Answer: Susceptibility artifacts arise from differences in the magnetic susceptibility of different

materials within the imaging volume.[8] These differences create local magnetic field

inhomogeneities, leading to geometric distortions, signal loss (drop-out), and signal pile-up in

the final image.[9] Perfluorononane and surrounding tissues (like air-tissue interfaces) can

have significantly different magnetic susceptibilities, making these artifacts a common

challenge.[5]

Question: What are the best ways to reduce susceptibility artifacts in my images?

Answer: The following methods can help minimize susceptibility artifacts:

Use Spin Echo (SE) or Fast Spin Echo (FSE) Sequences: These sequences are less

sensitive to magnetic field inhomogeneities compared to Gradient Echo (GRE) sequences.

[5]

Shorten the Echo Time (TE): A shorter TE reduces the time for signal dephasing caused by

local field distortions.[5]
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Increase the Readout Bandwidth: A higher bandwidth reduces the amount of spatial

distortion for a given field inhomogeneity.[10]

Use Thinner Slices: Thinner slices reduce the through-plane dephasing within a voxel.[5]

Optimize Shimming: Careful shimming of the magnetic field over the region of interest is

crucial to minimize background field inhomogeneities.

Orient the Readout Gradient: If possible, orient the frequency-encoding direction away from

areas with large susceptibility differences.[5]

Quantitative Data on Susceptibility Artifact Reduction

Parameter Change
Effect on Susceptibility
Artifact

Trade-offs

Increase Receiver Bandwidth
Reduces in-plane distortion

and signal pile-up.[11]

Decreases Signal-to-Noise

Ratio (SNR).

Decrease Slice Thickness
Reduces through-plane

distortion and signal loss.[11]

Decreases SNR and increases

scan time.

Use Fast Spin Echo (FSE)

instead of Gradient Echo

(GRE)

Significantly reduces signal

loss and geometric distortion.

[5]

Can have higher Specific

Absorption Rate (SAR) and

may be more prone to motion

artifacts.

Decrease Echo Time (TE)
Minimizes signal dephasing

and dropout.[12]

May limit the achievable T2

weighting.

Motion Artifacts
Question: My images are blurry and have "ghosting." What is causing this?

Answer: Blurring and ghosting are classic signs of motion artifacts.[13] These occur when the

subject moves during the image acquisition.[14] Since MRI data is acquired over time, any

motion can lead to inconsistencies in the data, resulting in these characteristic image

degradations.
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Question: How can I prevent or correct for motion artifacts in my preclinical experiments?

Answer: A combination of preventative measures and correction techniques is often most

effective:

Animal Immobilization: Use a stereotactic frame or other fixation device to minimize animal

movement. Ensure the animal is comfortable to reduce stress-induced motion.

Anesthesia: Use appropriate anesthesia to keep the animal still during the scan. Be aware

that some anesthetics, like isoflurane, are fluorinated and can create their own signal

artifacts.[15]

Physiological Gating: Use respiratory and/or cardiac gating to acquire data only during

periods of minimal physiological motion.

Fast Imaging Sequences: Employ rapid imaging techniques like Echo-Planar Imaging (EPI)

or single-shot FSE to "freeze" motion.

Navigator Echoes: These are short, intermittent scans that can track motion during the main

acquisition and be used for retrospective correction.[13]

Retrospective Motion Correction Algorithms: Software-based methods can be used to

register and align motion-corrupted image series.[16]

Experimental Protocol: Retrospective Motion Correction using Image Registration

Acquisition of Multiple Short Scans: Instead of one long scan, acquire a series of shorter

scans of the same region. This converts intra-scan motion into inter-scan motion, which is

easier to correct.[16]

Image Pre-processing: If necessary, perform initial noise reduction on the individual image

series.

Selection of a Reference Image: Choose one of the images in the series, typically one with

the least motion, as the reference to which the others will be aligned.
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Image Registration: Use a rigid or affine registration algorithm to align each of the other

images to the reference image. This will calculate the translational and rotational shifts

needed to correct for the motion.

Image Resampling and Averaging: Resample the registered images to a common grid and

then average them to create a final image with reduced motion artifacts and improved SNR.

Phantom Studies for Validation: To validate your motion correction workflow, you can use a

motion phantom that can be programmed with known movements.[17]

Frequently Asked Questions (FAQs)
Question: What are the optimal pulse sequences for perfluorononane imaging?

Answer: The choice of pulse sequence depends on the specific experimental goals. However,

for general quantitative imaging of perfluorononane, Fast Spin Echo (FSE) or RARE

sequences are often recommended due to their robustness against susceptibility artifacts.[2]

For applications requiring very fast acquisition, Gradient Echo (GRE) sequences with short

echo times can be used, but careful optimization is needed to minimize artifacts.[3] For

separating the perfluorononane signal from other fluorine-containing compounds like

isoflurane, a 3D sequence with a narrow excitation bandwidth has been shown to be very

effective.[15]

Question: How does the magnetic field strength affect artifacts in perfluorononane MRI?

Answer: Higher magnetic field strengths (e.g., 7T and above) generally provide a higher signal-

to-noise ratio (SNR) for ¹⁹F imaging. However, susceptibility artifacts become more severe at

higher field strengths.[9][10] Chemical shift artifacts also increase in terms of frequency

separation (in Hz), which can lead to greater spatial misregistration if not properly addressed.

Question: Can I use parallel imaging to accelerate my perfluorononane scans and reduce

motion artifacts?

Answer: Yes, parallel imaging techniques can be used to shorten acquisition times, which can

in turn reduce the likelihood of motion artifacts.[16] However, it's important to be aware that

parallel imaging can have its own set of artifacts and may lead to a decrease in the signal-to-

noise ratio.
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Visualizing Workflows and Concepts
To further clarify the troubleshooting process and the underlying principles of artifact formation,

the following diagrams are provided.
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Click to download full resolution via product page

Troubleshooting workflow for common MRI artifacts.
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Relationship between acquisition and artifact formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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